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Compound of Interest

Compound Name: Ethyl cyclopentyl(oxo)acetate

Cat. No.: B041571 Get Quote

The safe and compliant disposal of Ethyl cyclopentyl(oxo)acetate is crucial for maintaining

laboratory safety and environmental protection. This guide provides detailed procedures for

researchers, scientists, and drug development professionals to manage the disposal of this

chemical compound effectively.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Ethyl
cyclopentyl(oxo)acetate with appropriate personal protective equipment (PPE). According to

safety data sheets, this chemical is known to cause skin and serious eye irritation, and may

cause respiratory irritation.[1]

Required Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.[1]

Eye Protection: Use chemical goggles or safety glasses, and consider a face shield for

added protection.[1]

Clothing: Wear suitable protective clothing and safety shoes.[1]

Respiratory Protection: In case of inadequate ventilation, respiratory protection should be

worn.[1]
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Always work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.[1][2] Emergency eye wash fountains and safety showers should be readily

accessible in the immediate vicinity of any potential exposure.[1]

Step-by-Step Disposal Protocol
The disposal of Ethyl cyclopentyl(oxo)acetate must adhere to local, regional, and national

hazardous waste regulations.[3][4][5] The following steps provide a general framework for its

proper disposal:

1. Waste Identification and Segregation:

Characterize the waste stream containing Ethyl cyclopentyl(oxo)acetate. It is considered

hazardous waste.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.[6]

Keep solid and liquid waste separate.[7] Segregate organic solvents, toxic metals, and

inorganic chemicals.[7]

2. Containerization and Labeling:

Use a dedicated, compatible, and leak-proof container for collecting waste.[3][7][8] The

container should be kept tightly closed when not in use.[1][3]

Clearly label the waste container with the words "Hazardous Waste," the full chemical name

"Ethyl cyclopentyl(oxo)acetate," and any associated hazard warnings (e.g., "Irritant").[3][9]

The label should also include the accumulation start date.[3]

3. Storage:

Store the waste container in a designated satellite accumulation area (SAA) within or near

the laboratory.[8][9]

The storage area should be cool, well-ventilated, and away from heat sources, direct

sunlight, and incompatible materials such as strong oxidizing agents.[1][2][3]
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4. Final Disposal:

The primary recommended disposal method for Ethyl cyclopentyl(oxo)acetate is through a

licensed hazardous waste disposal company.[3][10]

Specific guidance suggests treatment at an authorized incinerator equipped with an

afterburner and a flue gas scrubber.[1]

Contact your institution's EHS department to arrange for the pickup and disposal of the

chemical waste.[8] They will ensure compliance with all relevant regulations.

Quantitative Data Summary
Parameter Value/Information Source

Chemical Formula C₉H₁₂O₄ [1]

Molecular Weight 170.21 g/mol [11]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

Storage Class 11 - Combustible Solids [11]

Disposal Method
Incineration in a licensed

facility
[1]

Experimental Protocols
This document focuses on disposal procedures. For detailed experimental protocols involving

the use of Ethyl cyclopentyl(oxo)acetate, refer to your specific laboratory's standard

operating procedures (SOPs) and the relevant scientific literature.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Ethyl cyclopentyl(oxo)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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